Cas no 1806857-31-7 (Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate
• CAS No: 1806857-31-7
• MF: C₁₃H₁₃F₃N₂O₂S
• MW: 318.314732313156
• CID: 4946017
• Update Time: 2025-10-30

Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H13F3N2O2S/c1-2-20-12(19)5-10-9(7-18)3-8(6-17)4-11(10)21-13(14,15)16/h3-4H,2,5-6,17H2,1H3
• InChI Key： VZWVLTVMHYALCT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(CN)C=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 2.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate

Recent Advances in the Study of Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1806857-31-7)

The compound Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1806857-31-7) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent literature highlights the significance of the trifluoromethylthio (-SCF3) group in medicinal chemistry, as it is known to enhance the metabolic stability and lipophilicity of bioactive molecules. The presence of this group in Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate suggests its potential as a promising scaffold for drug development. Studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key findings from recent research is the compound's utility in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate as a building block for the construction of pyridine and pyrimidine derivatives, which are known for their broad-spectrum biological activities. These derivatives have shown promising results in preliminary screenings for anticancer and anti-inflammatory properties.

In addition to its synthetic applications, the biological activity of Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate itself has been investigated. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. However, further studies are required to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate has also been a subject of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, making it more accessible for further studies. These advancements are expected to facilitate the exploration of its potential applications in drug discovery and development.

In conclusion, Ethyl 4-aminomethyl-2-cyano-6-(trifluoromethylthio)phenylacetate (CAS: 1806857-31-7) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research. Future studies should focus on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its therapeutic potential in relevant disease models.